Cas no 1806338-28-2 (Methyl 3-(2-bromo-4-(carboxymethyl)phenyl)propanoate)

• Product Name: Methyl 3-(2-bromo-4-(carboxymethyl)phenyl)propanoate
• CAS No: 1806338-28-2
• MF: C₁₂H₁₃BrO₄
• MW: 301.133223295212
• CID: 4970799
• Update Time: 2023-08-24

Methyl 3-(2-bromo-4-(carboxymethyl)phenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(2-bromo-4-(carboxymethyl)phenyl)propanoate

• Inchi： 1S/C12H13BrO4/c1-17-12(16)5-4-9-3-2-8(6-10(9)13)7-11(14)15/h2-3,6H,4-5,7H2,1H3,(H,14,15)
• InChI Key： ASPFGFNHIVXKNB-UHFFFAOYSA-N
• SMILES： BrC1C=C(CC(=O)O)C=CC=1CCC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 280
• XLogP3: 2.2
• Topological Polar Surface Area: 63.6